![molecular formula C15H8ClF3O4 B6409604 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid, 95% CAS No. 1261934-67-1](/img/structure/B6409604.png)
3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%) is an organic compound with a wide range of applications. It is a versatile compound that can be used in organic synthesis and scientific research and has the potential to be used in many other applications in the future.
Mechanism of Action
The mechanism of action of 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%) is not well understood. However, it is believed that the compound binds to a specific receptor site on the enzyme and inhibits its activity. This inhibition may be due to the presence of the trifluoromethyl group, which may interact with the receptor site in a specific way.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%) are not well understood. However, it has been shown to inhibit the activity of certain enzymes, including some involved in the metabolism of drugs and other compounds. It has also been shown to have an effect on the expression of certain genes, suggesting that it may have an effect on gene regulation.
Advantages and Limitations for Lab Experiments
The use of 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%) in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. It is also a versatile compound that can be used in a variety of applications. However, it is important to note that the compound is toxic and should be handled with caution.
Future Directions
There are a number of potential future directions for 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%). It may be used in the development of novel compounds with potential therapeutic applications. It may also be used in the study of enzyme-catalyzed reactions, as well as in the development of new methods for the synthesis of biologically active compounds. In addition, it may be used in the study of gene regulation and the development of new drugs.
Synthesis Methods
3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%) can be synthesized through a two-step process. The first step involves the reaction of 3-chloro-4-hydroxybenzoic acid with trifluoromethanesulfonic anhydride to form 3-(3-carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%). The second step involves the deprotection of the carboxylic acid group with aqueous hydrochloric acid, which yields the desired compound.
Scientific Research Applications
3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%) is a versatile compound that can be used in a variety of scientific research applications. It can be used in the synthesis of novel compounds, as a reagent in organic synthesis, and as a substrate for enzyme assays. It has also been used in the synthesis of biologically active compounds and in the study of enzyme-catalyzed reactions.
properties
IUPAC Name |
5-[3-carboxy-5-(trifluoromethyl)phenyl]-2-chlorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8ClF3O4/c16-12-2-1-7(6-11(12)14(22)23)8-3-9(13(20)21)5-10(4-8)15(17,18)19/h1-6H,(H,20,21)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUDFDDPUDQMKGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=CC(=C2)C(F)(F)F)C(=O)O)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8ClF3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70691727 |
Source
|
Record name | 4-Chloro-5'-(trifluoromethyl)[1,1'-biphenyl]-3,3'-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70691727 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid | |
CAS RN |
1261934-67-1 |
Source
|
Record name | 4-Chloro-5'-(trifluoromethyl)[1,1'-biphenyl]-3,3'-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70691727 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.